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Compound of Interest

Compound Name: 3-Chloro[1,1'-biphenyl]-2-amine

CAS No.: 76838-82-9

Cat. No.: B12449718

Get Quote

Technical Guide: 3-Chloro-2-aminobiphenyl
Molecular Scaffold Analysis & Synthetic Methodologies

Executive Summary & Structural Disambiguation
3-Chloro-2-aminobiphenyl (IUPAC: 3-chloro-[1,1'-biphenyl]-2-amine) is a halogenated biaryl

amine used primarily as a fragment in medicinal chemistry for the development of kinase

inhibitors and as a structural analog in agrochemical research.

CRITICAL DISAMBIGUATION: Researchers must distinguish this compound from its

regioisomers, which are frequently confused in commercial catalogs:

Target Compound:3-Chloro-2-aminobiphenyl (Cl and NH₂ on Ring A). CAS: 76838-82-9.

Boscalid Intermediate:4'-Chloro-2-aminobiphenyl (Cl on Ring B, NH₂ on Ring A). CAS: 1204-

44-0.

Isomer 3:3'-Chloro-2-aminobiphenyl (Cl on Ring B, NH₂ on Ring A). CAS: 400743-82-0.
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This guide focuses exclusively on the 3-chloro (Ring A) isomer.

Molecular Identity & Physicochemical Profile[1][2][3]
[4][5][6]
Chemical Identity

Property Data

IUPAC Name 3-Chloro-[1,1'-biphenyl]-2-amine

Common Synonyms
2-Amino-3-chlorobiphenyl; (3-Chloro-2-

biphenylyl)amine

CAS Registry Number 76838-82-9

Molecular Formula C₁₂H₁₀ClN

SMILES Nc1c(cccc1Cl)c2ccccc2

InChI Key
Unique identifier required for database retrieval.

[1][2]

Physicochemical Properties
Parameter Value Note

Molecular Weight 203.67 g/mol Monoisotopic Mass: 203.0502

Physical State Solid (Crystalline) Off-white to pale yellow

Melting Point 45–48 °C
Lower than para-isomers due

to steric twist

LogP (Predicted) ~3.8
Lipophilic, poor aqueous

solubility

pKa (Conjugate Acid) ~3.5

Weak base; Cl atom at C3

reduces basicity via inductive

effect (-I)
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The molecule features a biphenyl core with a 1,2,3-trisubstitution pattern on the A-ring.

Steric Strain: The amino group at C2 and the phenyl ring at C1 create significant steric

crowding (ortho-effect). The chlorine atom at C3 further crowds the amino group.

Dihedral Angle: Due to the steric bulk of the amino group ortho to the phenyl ring, the two

aromatic rings are forced out of planarity (dihedral angle > 40°), reducing

-conjugation compared to unsubstituted biphenyl.

Synthetic Pathways
The most reliable route to 3-chloro-2-aminobiphenyl is the Suzuki-Miyaura Cross-Coupling of a

2,3-disubstituted aniline precursor with phenylboronic acid.

Retrosynthetic Analysis
To ensure the chlorine atom ends up at position 3 relative to the amino group (at position 2)

and the phenyl ring (at position 1), the starting material must be 2-bromo-3-chloroaniline.

Starting Material: 2-Bromo-3-chloroaniline (The bromine at C2 is more reactive towards Pd

oxidative addition than the chlorine at C3).

Coupling Partner: Phenylboronic acid.[3]

Reaction Scheme (Graphviz Visualization)
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Figure 1: Selective Suzuki-Miyaura synthesis targeting the 3-chloro-2-amino isomer.

Detailed Experimental Protocol
Objective: Synthesis of 3-chloro-2-aminobiphenyl on a 10 mmol scale.

Reagents:

2-Bromo-3-chloroaniline: 2.06 g (10 mmol)

Phenylboronic acid: 1.46 g (12 mmol, 1.2 eq)

Tetrakis(triphenylphosphine)palladium(0): 346 mg (0.3 mmol, 3 mol%)

Sodium Carbonate (2M aq): 10 mL

Solvent: 1,2-Dimethoxyethane (DME) or Toluene/Ethanol (40 mL)

Procedure:

Step 1: Charge a 100 mL Schlenk flask with 2-bromo-3-chloroaniline, phenylboronic acid,

and Pd(PPh₃)₄. Evacuate and backfill with Argon (3x).

Step 2: Add degassed solvent (DME) and aqueous Na₂CO₃ via syringe.

Step 3: Heat the mixture to reflux (85 °C) for 12–16 hours under Argon. Monitor by TLC

(Hexane/EtOAc 9:1) for the disappearance of the aniline starting material.

Step 4: Cool to room temperature. Dilute with water (50 mL) and extract with Ethyl Acetate

(3 x 30 mL).

Step 5: Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate

in vacuo.

Step 6: Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Yield: Typical isolated yields range from 75% to 88%.
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Spectroscopic Characterization
Validation of the structure requires confirming the 1,2,3-substitution pattern on Ring A.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃, 400 MHz

δ 7.35–7.50 (m, 5H): Ring B protons (Phenyl group).

δ 7.15 (dd, J=8.0, 1.5 Hz, 1H):H4 proton (Adjacent to Cl). Deshielded by ortho-Cl.

δ 6.98 (dd, J=7.5, 1.5 Hz, 1H):H6 proton (Adjacent to Phenyl).

δ 6.75 (t, J=7.8 Hz, 1H):H5 proton (Meta to both substituents).

δ 3.80 (br s, 2H):NH₂ protons. (Shift varies with concentration).

Mass Spectrometry (GC-MS)
Molecular Ion (M+): m/z 203 (100%) and 205 (32%).

Pattern: Distinctive 3:1 isotopic ratio characteristic of a mono-chlorinated compound.

Fragmentation: Loss of H (m/z 202) and loss of Cl (m/z 168, formation of carbazole-like

cation).

Applications in Drug Development
While less common than its 4'-chloro isomer (Boscalid intermediate), 3-chloro-2-aminobiphenyl

serves as a specialized scaffold:

Kinase Inhibition (Type II): The steric clash of the 3-chloro group forces the biphenyl system

into a twisted conformation, which mimics the geometry required to bind to the "DFG-out"

pocket of certain kinases (e.g., p38 MAP kinase).

Atropisomerism Studies: Due to the high rotational barrier created by the 2-amino/3-chloro/1-

phenyl substitutions, this molecule is used as a model to study axial chirality in biaryl

systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12449718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heterocycle Synthesis: Precursor for 4-chlorocarbazoles via intramolecular Buchwald-

Hartwig cyclization or Sandmeyer reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12449718?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12449718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

